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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetylpyridinium chloride (CPC) monohydrate is a cationic quaternary ammonium compound
widely utilized in the pharmaceutical industry as a broad-spectrum antimicrobial preservative.[1]
[2] Its efficacy against a wide range of bacteria and fungi, coupled with a well-established
safety profile at low concentrations, makes it a suitable preservative for various pharmaceutical
formulations, particularly in oral and nasal preparations.[1][3] These application notes provide
detailed information on the use of CPC as a preservative, including its mechanism of action,
antimicrobial efficacy, and standardized protocols for its evaluation.

Physicochemical Properties
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Property Value

Chemical Name 1-Hexadecylpyridinium chloride monohydrate
CAS Number 6004-24-6

Molecular Formula C21H3sCIN-H20

Molecular Weight 358.00 g/mol

Appearance White to off-white powder

Solubility Soluble in water, alcohol, and chloroform

Mechanism of Antimicrobial Action

Cetylpyridinium chloride's antimicrobial activity stems from its cationic nature, which facilitates
its interaction with the negatively charged microbial cell membrane.[4][5] The primary
mechanism involves the disruption of the cell membrane's integrity, leading to the leakage of
essential intracellular components and ultimately, cell death.[5][6]

The process can be summarized in the following steps:

» Electrostatic Attraction: The positively charged pyridinium head of the CPC molecule is
attracted to the negatively charged components of the bacterial cell membrane, such as
phospholipids and proteins.[4][6]

 Membrane Integration: The hydrophobic cetyl (hexadecyl) tail of the CPC molecule
penetrates and integrates into the lipid bilayer of the cell membrane.[6][7]

e Membrane Disruption: This integration disrupts the ordered structure of the membrane,
increasing its permeability.[6][7]

o Leakage of Cellular Contents: The compromised membrane allows for the leakage of vital
intracellular components, including ions (e.g., potassium), metabolites, and RNA.[5]

o Cell Lysis: At higher concentrations, CPC can cause more extensive membrane damage,
leading to the complete lysis and death of the microorganism.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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